Cas no 1500846-23-0 (4-cyclopropyl-4-hydroxypentanoic acid)

• Product Name: 4-cyclopropyl-4-hydroxypentanoic acid
• CAS No: 1500846-23-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6120397
• PubChem ID: 66324061
• Update Time: 2024-01-13

4-cyclopropyl-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-4-hydroxypentanoic acid
• Cyclopropanebutanoic acid, γ-hydroxy-γ-methyl-
• 1500846-23-0
• EN300-1296939
• CS-0278399
• AKOS015668591

• Inchi： 1S/C8H14O3/c1-8(11,6-2-3-6)5-4-7(9)10/h6,11H,2-5H2,1H3,(H,9,10)
• InChI Key： WOXOEOAGRUPLKC-UHFFFAOYSA-N
• SMILES： C(C1CC1)(O)(C)CCC(=O)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 318.1±25.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids